molecular formula C18H21NO3 B267214 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide

4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide

Cat. No. B267214
M. Wt: 299.4 g/mol
InChI Key: RWHBZLYYQOECBR-UHFFFAOYSA-N
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Description

4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide, also known as EMB-6, is a chemical compound that has gained attention among researchers due to its potential pharmacological properties. It belongs to the class of benzamide derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide is not well understood, but it is believed to involve the modulation of various signaling pathways. 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been reported to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a transcription factor that plays a crucial role in the regulation of glucose and lipid metabolism. Additionally, 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide has been found to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide has also been shown to decrease the expression of COX-2 and inducible nitric oxide synthase (iNOS), two enzymes that are involved in the production of inflammatory mediators. Moreover, 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide has been reported to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide in lab experiments is its potential pharmacological properties. 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide has shown promising results in various scientific studies, making it a potential candidate for the development of new drugs. However, one of the limitations of using 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide is its low solubility in water, which can make it difficult to administer in vivo. Moreover, the exact mechanism of action of 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide is not well understood, which can make it challenging to design experiments to study its pharmacological properties.

Future Directions

There are several future directions for the research on 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide. One of the areas of interest is the development of new drugs based on 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide. The potential pharmacological properties of 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide make it a promising candidate for the treatment of various diseases, including inflammation, cancer, and neurodegenerative disorders. Another area of interest is the elucidation of the mechanism of action of 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide. Understanding how 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide modulates various signaling pathways can help in the development of more targeted drugs. Moreover, the investigation of the pharmacokinetics and pharmacodynamics of 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide can provide valuable information for the design of clinical trials.

Synthesis Methods

The synthesis of 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide involves a multistep process that starts with the reaction of 3-methylphenylamine and 4-nitrobenzoic acid in the presence of concentrated sulfuric acid to form 4-nitro-N-(3-methylphenyl)benzamide. This intermediate compound is then reduced using iron powder and acetic acid to form N-(3-methylphenyl)benzamide. The final step involves the reaction of N-(3-methylphenyl)benzamide with 2-ethoxyethyl bromide in the presence of sodium ethoxide to form 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide, also known as 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide.

Scientific Research Applications

4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide has shown potential pharmacological properties in various scientific studies. It has been found to possess anti-inflammatory, analgesic, and anti-cancer activities. 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide has also shown promising results in the treatment of neuropathic pain, a condition that is difficult to manage with currently available drugs. Moreover, 4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide has been reported to have a positive effect on cognitive function, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

Product Name

4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide

Molecular Formula

C18H21NO3

Molecular Weight

299.4 g/mol

IUPAC Name

4-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide

InChI

InChI=1S/C18H21NO3/c1-3-21-11-12-22-17-9-7-15(8-10-17)18(20)19-16-6-4-5-14(2)13-16/h4-10,13H,3,11-12H2,1-2H3,(H,19,20)

InChI Key

RWHBZLYYQOECBR-UHFFFAOYSA-N

SMILES

CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C

Canonical SMILES

CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C

Origin of Product

United States

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